N-(3-acetamidophenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H20N6O2S/c1-14(27)21-15-6-5-7-16(12-15)22-18(28)13-29-20-24-23-19-25(10-11-26(19)20)17-8-3-2-4-9-17/h2-9,12H,10-11,13H2,1H3,(H,21,27)(H,22,28)
• InChI Key: CKWJCAHOKUHGNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN=C3N2CCN3C4=CC=CC=C4
• Molecular Formula: C20H20N6O2S
• Molecular Weight: 408.5 g/mol

Description

N-(3-acetamidophenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N6O2S and its molecular weight is 408.48. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Anticancer Activity

Several studies have synthesized various acetamide derivatives bearing heterocyclic ring systems to evaluate their potential antitumor activities. For instance, derivatives of 2-(4-aminophenyl)benzothiazole and 5-methyl-4-phenyl thiazole have been investigated for their anticancer efficacy against human tumor cell lines, showing considerable activity in some cases (Yurttaş, Tay, & Demirayak, 2015; Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial Activity

Compounds with acetamide linkage and incorporation of heterocyclic moieties have been explored for their antimicrobial potential. Research has shown that some synthesized compounds display good antimicrobial activity, indicating their potential as lead compounds for further drug development (Fahim & Ismael, 2019; Baviskar, Khadabadi, & Deore, 2013).

Optoelectronic Properties

Research into the optoelectronic properties of thiazole-based polythiophenes, for instance, underscores the relevance of such studies in material science. These works aim to understand and exploit the electrical and optical properties of synthesized compounds for applications in electronics and photonics (Camurlu & Guven, 2015).